6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid

• CAS RN: 132603-09-9
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 6-methylspiro[4.5]dec-9-ene-10-carboxylic acid
• InChI: InChI=1S/C12H18O2/c1-9-5-4-6-10(11(13)14)12(9)7-2-3-8-12/h6,9H,2-5,7-8H2,1H3,(H,13,14)
• InChI Key: HOZCHTFDGMSKNK-UHFFFAOYSA-N
• SMILES: CC1CCC=C(C12CCCC2)C(=O)O
• synonyms: 10-methyl spiro(4.5)dec-6-en-6-carboxylic acid; MSDC

Description

6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields. This compound is a spirocyclic carboxylic acid that is structurally unique and has interesting properties that make it a promising candidate for further investigation. In 5]dec-9-ene-10-carboxylic acid.

Mechanism Of Action

The mechanism of action of 6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid is not fully understood. However, it is believed that the spirocyclic structure of the compound plays a key role in its properties. The spirocyclic structure is thought to contribute to the stability and rigidity of the molecule, which may be important for its potential applications in materials science.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of 6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid. However, it has been shown to have low toxicity in vitro, which suggests that it may have potential applications in biomedical research.

Advantages And Limitations For Lab Experiments

One of the advantages of 6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid is its unique spirocyclic structure, which makes it a promising candidate for the synthesis of novel materials. However, one of the limitations is that the synthesis method is relatively complex and may require specialized equipment and expertise.

Future Directions

There are many potential future directions for research on 6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid. Some of the possible areas of investigation include:
1. Further exploration of the potential applications of this compound in materials science, particularly in the development of new polymers with unique properties.
2. Investigation of the biochemical and physiological effects of this compound, particularly in the context of biomedical research.
3. Development of new synthesis methods that are more efficient and scalable.
4. Investigation of the mechanism of action of this compound, particularly with respect to its unique spirocyclic structure.
5. Exploration of the potential applications of this compound in other fields, such as catalysis or energy storage.
Conclusion
In conclusion, 6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid is a promising compound that has potential applications in various fields of scientific research. Its unique spirocyclic structure makes it a promising candidate for the synthesis of novel materials, and further investigation of its biochemical and physiological effects may lead to new insights in biomedical research. While there are limitations to the synthesis method, there are many potential future directions for research on this compound that warrant further investigation.

Synthesis Methods

The synthesis of 6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid has been described in the literature. One of the methods involves the reaction of 1,5-cyclooctadiene with maleic anhydride in the presence of a catalytic amount of a transition metal complex. The resulting product is then oxidized to give the desired spirocyclic carboxylic acid. Another method involves the reaction of a cyclooctadiene derivative with maleic anhydride in the presence of a Lewis acid catalyst. The product is then hydrolyzed to give the spirocyclic carboxylic acid.

Scientific Research Applications

6-Methylspiro[4.5]dec-9-ene-10-carboxylic acid has been investigated for its potential applications in various fields of scientific research. One of the most promising areas of application is in the development of new materials. The unique spirocyclic structure of this compound makes it a promising candidate for the synthesis of novel materials with interesting properties. For example, it has been used as a building block for the synthesis of polymers with unique mechanical and optical properties.